Cas no 1259176-47-0 (3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide)

3,6-Dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide is a specialized organic compound featuring a pyridine-carboxamide core with dichloro substitutions at the 3- and 6-positions, coupled with a cyclohexylamino-phenyl moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both electron-withdrawing (dichloro) and electron-donating (cyclohexylamino) groups enhances its versatility in cross-coupling reactions or as a scaffold for further functionalization. Its well-defined molecular architecture makes it suitable for applications requiring precise steric and electronic properties. The compound’s stability under standard conditions facilitates handling and storage, while its distinct structural features may support investigations in medicinal chemistry or material science.
3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide structure
1259176-47-0 structure
Product Name:3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide
CAS No:1259176-47-0
MF:C18H19Cl2N3O
MW:364.268962144852
CID:6136208
PubChem ID:51130569
Update Time:2025-05-20

3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1259176-47-0
    • EN300-26594216
    • Z978979528
    • NCGC00332356-01
    • AKOS034758741
    • 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide
    • AB01325729-02
    • Inchi: 1S/C18H19Cl2N3O/c19-15-10-11-16(20)23-17(15)18(24)22-14-8-6-13(7-9-14)21-12-4-2-1-3-5-12/h6-12,21H,1-5H2,(H,22,24)
    • InChI Key: HRDPNHIFDXNXSJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1C(NC1C=CC(=CC=1)NC1CCCCC1)=O)Cl

Computed Properties

  • Exact Mass: 363.0905176g/mol
  • Monoisotopic Mass: 363.0905176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 54Ų

3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26594216-0.05g
3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide
1259176-47-0 95.0%
0.05g
$212.0 2025-03-20

3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide Related Literature

Additional information on 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide

Exploring the Properties and Applications of 3,6-Dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide (CAS No. 1259176-47-0)

3,6-Dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide (CAS No. 1259176-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridine-carboxamide backbone and cyclohexylamino substitution, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a subject of interest for scientists exploring novel therapeutic agents and crop protection solutions.

The compound's molecular structure combines a pyridine-2-carboxamide core with 3,6-dichloro substitutions and a 4-(cyclohexylamino)phenyl moiety. This arrangement contributes to its potential as a building block for drug discovery, particularly in targeting enzyme inhibition pathways. Researchers have investigated its role in developing kinase inhibitors, which are crucial in treating various diseases. The presence of both chloro and amino groups enhances its reactivity, allowing for diverse chemical modifications.

In recent years, the demand for 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide has increased due to its applications in medicinal chemistry. The compound's ability to interact with biological targets makes it valuable for designing new pharmaceuticals. For instance, its structural features align with molecules used in cancer research, where precision-targeted therapies are highly sought after. Additionally, its potential in developing anti-inflammatory agents has been explored, addressing a growing need for safer and more effective treatments.

The agrochemical industry also benefits from derivatives of CAS No. 1259176-47-0. Its pyridine-based structure is commonly found in pesticides and herbicides, offering solutions for crop protection. With the global push toward sustainable agriculture, researchers are examining how this compound can contribute to environmentally friendly pest management systems. Its efficacy in disrupting pest life cycles while minimizing harm to non-target species is a key area of investigation.

Synthetic routes to 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide often involve multi-step processes, including amidation and aromatic substitution reactions. Optimizing these methods for higher yields and purity is a focus for industrial chemists. Recent advancements in green chemistry have prompted the development of more sustainable synthesis pathways, reducing waste and energy consumption. These innovations align with the broader trend toward eco-conscious chemical production.

Market trends indicate a rising interest in pyridine-2-carboxamide derivatives, driven by their versatility in drug development and crop science. Pharmaceutical companies are investing in research to unlock new applications for CAS No. 1259176-47-0, particularly in addressing antibiotic resistance and chronic diseases. Similarly, agrochemical firms are exploring its potential in next-generation pesticides that comply with stringent environmental regulations.

Quality control and regulatory compliance are paramount when working with 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide. Analytical techniques such as HPLC and NMR spectroscopy ensure the compound meets purity standards for research and industrial use. As global regulations on chemical safety tighten, manufacturers are adopting more rigorous testing protocols to guarantee product consistency and safety.

The future of CAS No. 1259176-47-0 lies in its adaptability to emerging scientific challenges. Whether in drug discovery or sustainable agriculture, this compound continues to inspire innovation. Researchers are particularly excited about its potential in personalized medicine, where tailored therapies could revolutionize patient care. Additionally, its role in developing bio-based agrochemicals supports the transition toward greener farming practices.

For those seeking detailed technical data on 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide, reputable chemical databases and peer-reviewed journals offer extensive resources. Safety data sheets (SDS) provide essential handling guidelines, ensuring safe laboratory practices. As interest in this compound grows, collaborative efforts between academia and industry will likely uncover even more groundbreaking applications.

In conclusion, 3,6-dichloro-N-[4-(cyclohexylamino)phenyl]pyridine-2-carboxamide (CAS No. 1259176-47-0) represents a fascinating intersection of chemistry and applied science. Its multifaceted uses in pharmaceuticals and agrochemicals highlight its importance in addressing some of today's most pressing challenges. By continuing to explore its properties and applications, researchers can unlock new possibilities for health and sustainability.

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